Cas no 2227905-31-7 ((1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol)

• Product Name: (1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol
• CAS No: 2227905-31-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 6519172
• PubChem ID: 124571333
• Update Time: 2025-05-25

(1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol
• (αR)-3-Bromo-α,2-dimethylbenzenemethanol

• Inchi： 1S/C9H11BrO/c1-6-8(7(2)11)4-3-5-9(6)10/h3-5,7,11H,1-2H3/t7-/m1/s1
• InChI Key： MWYJLMBQTHHSIQ-SSDOTTSWSA-N
• SMILES： C1([C@@H](C)O)=CC=CC(Br)=C1C

Experimental Properties

• Density: 1.406±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 284.5±25.0 °C(Predicted)
• pka: 14.36±0.20(Predicted)

Additional information on (1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol

Recent Advances in the Study of (1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol (CAS: 2227905-31-7)

The compound (1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol (CAS: 2227905-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its bromo and methyl substituents on the phenyl ring, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The stereochemistry of the compound, conferred by the (1R) configuration, plays a crucial role in its biological activity, making it a subject of interest for asymmetric synthesis and enantioselective catalysis.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of (1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol as a precursor in the synthesis of novel kinase inhibitors. The research team employed a multi-step synthetic route, starting from commercially available 3-bromo-2-methylbenzaldehyde, to achieve high enantiomeric purity of the target compound. The study highlighted the compound's utility in constructing complex molecular architectures, with its bromo group enabling further functionalization via cross-coupling reactions. The resulting kinase inhibitors demonstrated promising activity against a panel of cancer cell lines, with IC50 values in the low micromolar range.

In parallel, a recent patent application (WO2023056421) disclosed the use of 2227905-31-7 in the development of allosteric modulators for G protein-coupled receptors (GPCRs). The patent describes how the compound's rigid phenyl ring system and polar hydroxyl group contribute to favorable binding interactions with transmembrane domains of target receptors. Molecular docking studies revealed that the (1R)-enantiomer exhibits superior binding affinity compared to its (1S)-counterpart, underscoring the importance of stereochemistry in drug-receptor interactions. These findings open new avenues for the design of GPCR-targeted therapeutics with improved selectivity and reduced off-target effects.

From a synthetic chemistry perspective, advances in catalytic asymmetric reduction have significantly improved access to (1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol. A 2024 report in ACS Catalysis demonstrated an efficient biocatalytic approach using engineered alcohol dehydrogenases, achieving >99% ee and yields exceeding 90%. This green chemistry method represents a substantial improvement over traditional metal-catalyzed reductions, eliminating the need for heavy metals and harsh reaction conditions. The scalability of this process has been validated at pilot plant scale, suggesting potential for industrial application in pharmaceutical manufacturing.

The safety profile and physicochemical properties of 2227905-31-7 have also been systematically evaluated in recent preclinical studies. Acute toxicity testing in rodent models established an LD50 of >2000 mg/kg, classifying the compound as relatively low-risk for handling. Stability studies under various pH conditions indicated good compatibility with common pharmaceutical excipients, supporting its potential as a drug intermediate. However, researchers note that the bromine atom may present metabolic challenges, as evidenced by in vitro hepatocyte studies showing slow oxidative debromination.

Looking forward, the unique structural features of (1R)-1-(3-bromo-2-methylphenyl)ethan-1-ol continue to inspire innovative applications. Current research directions include its incorporation into PROTACs (proteolysis-targeting chimeras) for targeted protein degradation and as a building block for covalent inhibitors. The compound's versatility, combined with recent synthetic advancements, positions it as a valuable tool in medicinal chemistry. Future studies are expected to explore its potential in addressing challenging drug targets, particularly in oncology and central nervous system disorders.